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Compound of Interest

Compound Name: 4,4'-Bis(4-aminophenoxy)biphenyl

Cat. No.: B085200 Get Quote

Health and Safety Dossier: 4,4'-Bis(4-
aminophenoxy)biphenyl
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

4,4'-Bis(4-aminophenoxy)biphenyl (CAS No. 13080-85-8). It is intended for use by qualified

professionals in a laboratory or industrial setting. The toxicological properties of this compound

have not been thoroughly investigated, and all handling should be conducted with caution. This

guide is not a substitute for a comprehensive risk assessment and should be used in

conjunction with the manufacturer's Safety Data Sheet (SDS).

Executive Summary
4,4'-Bis(4-aminophenoxy)biphenyl is a chemical intermediate used in the synthesis of

polymers, such as polyimides, for various applications, including biomaterials and electronics.

[1] While specific toxicological data for this compound is largely unavailable in public literature

and safety data sheets, it is classified as a skin, eye, and respiratory irritant.[2] Due to the

presence of aromatic amine functional groups, there is a potential for hazards associated with

this class of compounds, although specific data for this molecule is lacking. This guide

summarizes the known safety information, handling procedures, and emergency protocols. A

significant data gap exists regarding quantitative toxicity, carcinogenicity, genotoxicity, and

metabolic pathways.
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Physicochemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use.

Property Value Reference

CAS Number 13080-85-8 [2]

Molecular Formula C24H20N2O2 [3]

Molecular Weight 368.44 g/mol [1]

Appearance
White to pale reddish-grey

powder/crystal
[1][2]

Melting Point 197 - 200 °C [1]

Solubility No data available [4]

Decomposition No data available [4]

Hazard Identification and Classification
Based on available Safety Data Sheets, 4,4'-Bis(4-aminophenoxy)biphenyl is classified with

the following hazards:

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation

Note: The International Agency for Research on Cancer (IARC) has not classified this

compound.[5] However, it is important to note that the related compound, 4-aminobiphenyl, is a

known human carcinogen.[6] The toxicological significance of the structural differences

between these two compounds has not been established.
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Experimental Protocols: Standard Safety
Procedures
Due to the lack of specific toxicological studies, this section outlines general experimental

protocols for safe handling based on the compound's hazard classification.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure.

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[7]

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber).

Gloves should be inspected before use.[7]

Skin and Body Protection
Laboratory coat, long-sleeved clothing, and

closed-toe shoes.[7]

Respiratory Protection

In poorly ventilated areas or when generating

dust, a NIOSH-approved respirator with a

particulate filter (N95 or better) is

recommended.[4][7]

Safe Handling Protocol
A systematic approach to handling this powdered substance is critical to prevent dust

generation and exposure.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air

Inhalation

Rinse Skin with Water

Skin Contact

Rinse Cautiously with Water for Several Minutes

Eye Contact

Rinse Mouth with Water

Ingestion

Seek Medical Attention if Unwell Seek Medical Attention if Irritation Occurs Seek Immediate Medical Attention Seek Medical Attention if Unwell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085200#health-and-safety-information-for-4-4-bis-4-
aminophenoxy-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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